Cas no 5436-93-1 (Decyl 2-Bromoacetate)

• Product Name: Decyl 2-Bromoacetate
• CAS No: 5436-93-1
• MF: C₁₂H₂₃BrO₂
• MW: 279.2138235569
• CID: 940896
• PubChem ID: 228695
• Update Time: 2025-04-19

Decyl 2-Bromoacetate Chemical and Physical Properties

Names and Identifiers

• decyl bromoacetate
• BROMO-ACETIC ACID DECYL ESTER
• decyl 2-bromoacetate
• decyl bromo acetate
• decyl2-bromoacetate
• Decyl bromoacetate #
• NSC21794
• OMRFZIDOMSMRSP-UHFFFAOYSA-N
• DTXSID30281481
• EN300-01539
• Bromoacetic acid, decyl ester
• NSC-21794
• SCHEMBL1037235
• DS-000938
• AKOS000115076
• decyl-2-bromoacetate
• G35187
• 5436-93-1
• Decyl 2-Bromoacetate

• Inchi： 1S/C12H23BrO2/c1-2-3-4-5-6-7-8-9-10-15-12(14)11-13/h2-11H2,1H3
• InChI Key： OMRFZIDOMSMRSP-UHFFFAOYSA-N
• SMILES： BrCC(=O)OCCCCCCCCCC

Computed Properties

• Exact Mass: 278.08819
• Monoisotopic Mass: 278.088143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.147
• Boiling Point: 281.9°C at 760 mmHg
• Flash Point: 138.3°C
• Refractive Index: 1.464
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives